Cas no 1153900-72-1 (2-{(2,6-dichlorophenyl)methylamino}propan-1-ol)

2-{(2,6-Dichlorophenyl)methylamino}propan-1-ol is a synthetic organic compound featuring a dichlorophenyl moiety linked to a propanolamine backbone via a methylamino bridge. This structure imparts potential utility as an intermediate in pharmaceutical synthesis, particularly for compounds targeting adrenergic or central nervous system pathways. The presence of electron-withdrawing chlorine atoms enhances stability and may influence binding affinity in receptor interactions. Its secondary amine and hydroxyl functional groups offer versatility for further derivatization. The compound’s defined stereochemistry, if applicable, could be critical for bioactivity. Suitable for research applications, it is typically handled under controlled conditions due to its reactive sites. Purity and structural characterization are essential for reproducible results in synthetic workflows.
2-{(2,6-dichlorophenyl)methylamino}propan-1-ol structure
1153900-72-1 structure
Product Name:2-{(2,6-dichlorophenyl)methylamino}propan-1-ol
CAS No:1153900-72-1
MF:C10H13Cl2NO
MW:234.122320890427
CID:5215460
PubChem ID:43499570
Update Time:2026-03-06

2-{(2,6-dichlorophenyl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 2-[[(2,6-dichlorophenyl)methyl]amino]-
    • 2-{(2,6-dichlorophenyl)methylamino}propan-1-ol
    • Inchi: 1S/C10H13Cl2NO/c1-7(6-14)13-5-8-9(11)3-2-4-10(8)12/h2-4,7,13-14H,5-6H2,1H3
    • InChI Key: GXCMVNJJXCKUSI-UHFFFAOYSA-N
    • SMILES: C(O)C(NCC1=C(Cl)C=CC=C1Cl)C

2-{(2,6-dichlorophenyl)methylamino}propan-1-ol Pricemore >>

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Additional information on 2-{(2,6-dichlorophenyl)methylamino}propan-1-ol

Professional Introduction to Compound with CAS No. 1153900-72-1 and Product Name: 2-{(2,6-dichlorophenyl)methylamino}propan-1-ol

The compound with the CAS number 1153900-72-1 and the product name 2-{(2,6-dichlorophenyl)methylamino}propan-1-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical studies. The molecular framework of this compound consists of a propyl chain terminated with a hydroxyl group, linked to an amine substituent that is further connected to a 2,6-dichlorophenyl group. This specific arrangement of functional groups imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel compounds that exhibit high specificity and efficacy. The presence of the 2,6-dichlorophenyl moiety in the molecular structure of this compound is particularly noteworthy, as it is known to enhance binding affinity and metabolic stability. These attributes are crucial for the development of therapeutic agents that require prolonged biological activity. Additionally, the amine group serves as a versatile handle for further chemical modifications, enabling researchers to tailor the compound’s properties for specific applications.

One of the most exciting aspects of this compound is its potential role in the development of new drugs targeting various diseases. Current research indicates that compounds with similar structural motifs have shown promise in inhibiting key enzymes involved in inflammatory pathways. The hydroxyl group at the end of the propyl chain can participate in hydrogen bonding interactions, which is essential for achieving high binding affinity to biological targets. Furthermore, the dichlorophenyl ring can act as a pharmacophore, contributing to the compound’s ability to interact with biological receptors in a precise manner.

Recent studies have highlighted the importance of amine-containing compounds in medicinal chemistry. These compounds often exhibit favorable pharmacokinetic profiles due to their ability to form stable interactions with biological targets. The specific arrangement of atoms in 2-{(2,6-dichlorophenyl)methylamino}propan-1-ol allows it to engage with multiple binding sites on target proteins, potentially leading to synergistic effects that enhance therapeutic outcomes. This property makes it an attractive candidate for drug discovery efforts aimed at developing multi-target inhibitors.

The synthesis of this compound involves a series of well-established organic reactions that highlight its synthetic accessibility. The introduction of the 2,6-dichlorophenyl group can be achieved through halogenation reactions, while the amine functionality can be incorporated via nucleophilic substitution or reductive amination techniques. The final step involves protecting group strategies to ensure regioselective functionalization at the propyl chain’s terminal position. These synthetic routes underscore the compound’s feasibility for large-scale production and further derivatization.

In terms of applications, this compound has shown promise in preclinical studies as a potential lead molecule for treating neurological disorders. The ability of its molecular structure to interact with neurotransmitter receptors has been particularly intriguing for researchers working on conditions such as depression and anxiety. Additionally, its stability under various physiological conditions makes it suitable for formulation into oral or injectable medications. The combination of these factors positions 2-{(2,6-dichlorophenyl)methylamino}propan-1-ol as a compelling candidate for further clinical investigation.

The growing interest in amine-containing intermediates in drug development is driven by their versatility and efficacy. These intermediates serve as building blocks for synthesizing complex molecules with tailored pharmacological properties. The structural features of this compound make it an excellent example of how careful molecular design can lead to compounds with enhanced biological activity and improved pharmacokinetic profiles. As research continues to uncover new therapeutic targets, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.

Future directions in studying this compound may include exploring its interactions with other biological targets beyond those already identified. Computational modeling and high-throughput screening techniques can be employed to identify new potential applications and optimize its properties further. Additionally, green chemistry principles can be integrated into its synthesis to minimize environmental impact while maintaining high yields and purity standards. Such efforts align with broader industry trends aimed at developing sustainable and efficient pharmaceutical processes.

In conclusion, 2-{(2,6-dichlorophenyl)methylamino}propan-1-ol (CAS No. 1153900-72-1) represents a significant advancement in chemical and pharmaceutical research due to its unique molecular structure and promising biological activities. Its potential applications in drug development, particularly in treating neurological disorders, make it a valuable asset for researchers seeking novel therapeutic agents. As scientific understanding continues to evolve, compounds like this one are poised to contribute significantly to advancements in medicine and biotechnology.

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